2-Amino-4-(4-bromothiophen-2-yl)-5-oxo-1-(3-(trifluoromethyl)phenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• CAS No.: 339318-76-2
• Molecular Formula: C21H15BrF3N3OS
• Molecular Weight: 494.3 g/mol
• IUPAC Name: 2-amino-4-(4-bromothiophen-2-yl)-5-oxo-1-[3-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C21H15BrF3N3OS/c22-12-8-17(30-10-12)18-14(9-26)20(27)28(15-5-2-6-16(29)19(15)18)13-4-1-3-11(7-13)21(23,24)25/h1,3-4,7-8,10,18H,2,5-6,27H2
• InChI Key: ZODNQRNZCCDKSB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(C(=C(N2C3=CC=CC(=C3)C(F)(F)F)N)C#N)C4=CC(=CS4)Br)C(=O)C1

Description

This compound is a complex heterocyclic molecule with a fascinating structure. Let’s break it down:

Core Structure: The central framework consists of a hexahydroquinoline ring system.

Functional Groups:

Preparation Methods

Synthetic Routes::

Suzuki–Miyaura Coupling: This compound can be synthesized via Suzuki–Miyaura cross-coupling reactions. The process involves combining an aryl or vinyl boron reagent with an aryl or vinyl halide in the presence of a palladium catalyst.

Other Methods: Additional synthetic routes may involve multistep processes, such as cyclization reactions or condensations.

Industrial Production::

• While specific industrial methods for this compound are not widely documented, academic research provides insights into its synthesis.

Chemical Reactions Analysis

Reactivity: This compound can participate in various reactions

Common Reagents and Conditions: These depend on the specific reaction type and functional groups involved.

Major Products: The products formed will vary based on the reaction conditions and regioselectivity.

Scientific Research Applications

Chemistry: Researchers explore its reactivity, stability, and applications in organic synthesis.

Biology and Medicine: Investigating potential pharmacological properties, such as anticancer or anti-inflammatory effects.

Industry: Its use in materials science, catalysis, or as a building block for more complex molecules.

Mechanism of Action

Targets: The compound likely interacts with specific cellular receptors or enzymes.

Pathways: Further studies are needed to elucidate the precise pathways affected.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to related compounds.

Similar Compounds: While I don’t have a specific list, explore related quinoline derivatives, such as other hexahydroquinolines or thiophene-containing molecules.